2-((4,5-Diphenyloxazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C21H20N2O2S/c24-18(23-13-7-8-14-23)15-26-21-22-19(16-9-3-1-4-10-16)20(25-21)17-11-5-2-6-12-17/h1-6,9-12H,7-8,13-15H2
• InChI Key: RBVZFJDEKZOJCP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CSC2=NC(=C(O2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C21H20N2O2S
• Molecular Weight: 364.5 g/mol

Description

2-((4,5-Diphenyloxazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as DPOET and has been found to have interesting biochemical and physiological effects that make it a promising candidate for further investigation.

Scientific Research Applications

Synthesis and Characterization Applications

• The synthesis of complex molecules like "2-((4,5-Diphenyloxazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone" often involves multi-step reactions, providing key intermediates for further chemical developments. For instance, the synthesis of 2-(4-carbosulfonylphenyl)-1-(6-methyl-3-pyridinyl)ethanone, a key intermediate of Etoricoxib, demonstrates the intricate processes involved in synthesizing complex molecules, including steps like Friedel-Crafts acylation, Oxidation, and Willgerodt-Kindler rearrangement (Pan Hai-ya, 2012).

Antimicrobial Activity Applications

• Derivatives of compounds structurally similar to "2-((4,5-Diphenyloxazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone" have been shown to possess antimicrobial properties. For example, polysubstituted methyl 5,5-diphenyl-1-(thiazol-2-yl)pyrrolidine-2-carboxylate derivatives demonstrated significant antibacterial activity, suggesting potential applications in developing new antimicrobial agents (Yahya Nural et al., 2018).

Antiviral Activity Applications

• Similar structures have been used as starting materials for synthesizing heterocyclic compounds with evaluated antiviral activities. For instance, the synthesis of 1-(3-Amino-6-methyl-4-pyridin-3-yl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone and its derivatives showed potential antiviral properties, highlighting the pharmaceutical significance of such compounds (F. Attaby et al., 2006).

Catalysis Applications

• The synthesis and use of complex organic molecules often involve catalysis applications. For instance, ruthenium(II) complexes containing optically active hemilabile P,N,O-Tridentate ligands were synthesized and evaluated in catalytic asymmetric transfer hydrogenation of acetophenone, showcasing the catalyst application of such molecules (Hong Yang et al., 1997).